Cas no 1274867-82-1 (N*1*-(1-Benzyl-piperidin-3-yl)-N*1*-methyl-ethane-1,2-diamine)

• Product name: N*1*-(1-Benzyl-piperidin-3-yl)-N*1*-methyl-ethane-1,2-diamine
• CAS No: 1274867-82-1
• MF: C₁₅H₂₅N₃
• MW: 247.379103422165
• CID: 2157723

N*1*-(1-Benzyl-piperidin-3-yl)-N*1*-methyl-ethane-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• N*1*-(1-benzyl-piperidin-3-yl)-n*1*-methyl-ethane-1,2-diamine
• (R)-N1-(1-Benzylpiperidin-3-yl)-N1-methylethane-1,2-diamine
• (S)-N1-(1-Benzylpiperidin-3-yl)-N1-methylethane-1,2-diamine
• AM91504
• N-(1-Benzyl-3-piperidinyl)-N-methyl-1,2-ethanediamine
• N1-(1-benzylpiperidin-3-yl)-N1-methylethane-1,2-diamine
• N*1*-(1-Benzyl-piperidin-3-yl)-N*1*-methyl-ethane-1,2-diamine

• Inchi： 1S/C15H25N3/c1-17(11-9-16)15-8-5-10-18(13-15)12-14-6-3-2-4-7-14/h2-4,6-7,15H,5,8-13,16H2,1H3
• InChI Key： MZQKEWUMXPKZHI-UHFFFAOYSA-N
• SMILES： N1(CC2C=CC=CC=2)CCCC(C1)N(C)CCN

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 226
• Topological Polar Surface Area: 32.5

Experimental Properties

• Color/Form: NA
• Density: 1.0±0.1 g/cm3
• Boiling Point: 347.4±37.0 °C at 760 mmHg
• Flash Point: 156.2±27.9 °C

N*1*-(1-Benzyl-piperidin-3-yl)-N*1*-methyl-ethane-1,2-diamine Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-benzylpiperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines N-benzylpiperidines

Additional information on N*1*-(1-Benzyl-piperidin-3-yl)-N*1*-methyl-ethane-1,2-diamine

N¹-(1-Benzyl-piperidin-3-yl)-N¹-methyl-ethane-1,2-diamine: A Comprehensive Overview

N¹-(1-Benzyl-piperidin-3-yl)-N¹-methyl-ethane-1,2-diamine (CAS No. 1274867-82-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of piperidine and benzyl groups, which are known for their versatile pharmacological properties. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and potential applications of N¹-(1-Benzyl-piperidin-3-yl)-N¹-methyl-ethane-1,2-diamine, drawing on the latest research findings to provide a comprehensive overview.

The chemical structure of N¹-(1-Benzyl-piperidin-3-yl)-N¹-methyl-ethane-1,2-diamine is characterized by a central ethane-1,2-diamine backbone flanked by a benzyl-substituted piperidine and a methyl group. This unique arrangement of functional groups imparts the molecule with distinct chemical and biological properties. The piperidine ring, in particular, is a common motif in many bioactive compounds due to its ability to form stable complexes with various biological targets.

The synthesis of N¹-(1-Benzyl-piperidin-3-yl)-N¹-methyl-ethane-1,2-diamine typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the reaction of 3-benzylpiperidine with an appropriate aldehyde or ketone to form the desired amine derivative. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, making it more accessible for both academic and industrial research.

In terms of biological activity, N¹-(1-Benzyl-piperidin-3-yl)-N¹-methyl-ethane-1,2-diamine has shown promise in several areas. Studies have demonstrated its potential as a modulator of neurotransmitter systems, particularly in relation to dopamine and serotonin receptors. This makes it a candidate for further investigation in the treatment of neurological disorders such as Parkinson's disease and depression. Additionally, preliminary research suggests that the compound may have anti-inflammatory properties, which could be beneficial in treating conditions like rheumatoid arthritis.

The pharmacokinetic profile of N¹-(1-Benzyl-piperidin-3-yl)-N¹-methyl-ethane-1,2-diamine is another critical aspect of its evaluation. Understanding how the compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for assessing its safety and efficacy as a potential therapeutic agent. Recent studies have provided valuable insights into these processes, highlighting the importance of optimizing the compound's physicochemical properties to enhance its bioavailability and reduce potential side effects.

Clinical trials are an essential step in translating laboratory findings into practical applications. While N¹-(1-Benzyl-piperidin-3-yl)-N¹-methyl-ethane-1,2-diamine is still in the early stages of clinical evaluation, preliminary results are encouraging. Phase I trials have demonstrated that the compound is well-tolerated at therapeutic doses with minimal adverse effects. These findings pave the way for more extensive Phase II and III trials to further assess its efficacy and safety in larger patient populations.

Beyond its therapeutic potential, N¹-(1-Benzyl-piperidin-3-yl)-N¹-methyl-ethane-1,2-diamine has also been explored for its use as a tool compound in basic research. Its ability to selectively interact with specific receptors makes it valuable for studying signal transduction pathways and identifying novel targets for drug development. Researchers are increasingly using this compound to gain deeper insights into complex biological processes and to validate new therapeutic strategies.

In conclusion, N¹-(1-Benzyl-piperidin-3-yl)-N¹-methyl-ethane-1,2-diamine (CAS No. 1274867-82-1) represents a promising molecule with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further investigation. As research continues to advance our understanding of this compound's properties and potential uses, it holds significant promise for contributing to the development of new treatments for various diseases and conditions.